2-Cyclopropyl-6-(2,2-dimethylpropyl)pyrimidin-4-amine

• IUPAC Name: 2-cyclopropyl-6-(2,2-dimethylpropyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H19N3/c1-12(2,3)7-9-6-10(13)15-11(14-9)8-4-5-8/h6,8H,4-5,7H2,1-3H3,(H2,13,14,15)
• InChI Key: OMAPFLCAHWXIDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=CC(=NC(=N1)C2CC2)N
• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol

Description

Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and their mode of action which is different from other fungicides. They have been a hot topic in the pesticide field for many years because of their excellent biological activity.

Synthesis Analysis

In a study, a series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism. The new compounds showed excellent fungicidal activity.

Scientific Research Applications

Facile Construction and Transformation in Organic Synthesis

Researchers have been exploring the construction of substituted pyrimidines and their transformation into complex heterocyclic structures. For instance, the facile construction of substituted pyrimido[4,5-d]pyrimidones by transformation of enaminouracil highlights the synthetic utility of pyrimidine derivatives in accessing diverse heterocyclic systems (Hamama et al., 2012). This work exemplifies the role of pyrimidine and its derivatives in the synthesis of novel compounds with potential applications in various domains, including materials science and drug discovery.

Crystallographic Studies and Material Properties

The crystal structure analysis of cyprodinil, a compound structurally similar to the one of interest, offers insights into the spatial arrangement and potential interactions of these molecules (Jeon et al., 2015). Understanding these molecular frameworks is crucial for designing compounds with desired physical and chemical properties, which could be beneficial in developing new materials or improving existing ones.

Antimicrobial and Antifungal Activities

Pyrimidine derivatives have been synthesized and evaluated for their insecticidal and antibacterial potential, showcasing the versatility of these compounds in addressing biological challenges (Deohate & Palaspagar, 2020). Moreover, the synthesis and antiproliferative evaluation of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives for their activity against cancer cell lines underline the potential of these molecules in therapeutic applications (Atapour-Mashhad et al., 2017).

Exploration of New Synthetic Pathways

Aminolysis of a specific pyrimidinone derivative with various amines has shown the importance of the reaction medium and the structure of the amines for successful product formation (Novakov et al., 2017). This research contributes to the broader field of organic synthesis, offering new pathways and insights for the construction of complex molecules.

Mechanism of Action

Pyrimidinamines derivatives act as mitochondrial complex I electron transport inhibitors (MET I). Due to its different action mode from other commercial fungicides, the resistance of pyrimidinamine fungicides has not been reported so far.

Future Directions

The development of new pyrimidinamine derivatives is a promising area of research due to their potential as agricultural compounds. The increasing evolution of pesticide resistance makes it necessary to develop new agrochemicals in which both non-target resistance and target resistance have not evolved.